![molecular formula C20H17F2N3O3S2 B2736373 N-(3,4-difluorophenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide CAS No. 941937-85-5](/img/structure/B2736373.png)
N-(3,4-difluorophenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
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Description
N-(3,4-difluorophenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H17F2N3O3S2 and its molecular weight is 449.49. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Intermolecular Interactions
The compound showcases significant molecular structure and intermolecular interactions, as evidenced by research on similar acetamide derivatives. Studies reveal these compounds exhibit a 'V' shape with angles between the two aromatic planes and are involved in various intermolecular interactions, such as hydrogen bonds and π interactions, contributing to their 3-D arrays formation. These structural characteristics may influence their potential application in material science and drug design (Boechat et al., 2011).
Antimicrobial Properties
Research on derivatives of similar structural frameworks, like rhodanine-3-acetic acid-based amides, has demonstrated potent antimicrobial activities against a range of bacteria, mycobacteria, and fungi. These findings suggest that compounds with similar structural motifs may have potential applications in developing new antimicrobial agents, highlighting a promising avenue for addressing antibiotic resistance (Krátký et al., 2017).
Polymer and Coating Applications
Another study investigates thioxanthone attached to polyhedral oligomeric silsesquioxane (POSS) derivatives for creating hybrid networks in air atmosphere, suggesting applications in materials science. The study indicates that such compounds can improve the thermal stability and robustness of polymers, pointing towards their utility in developing advanced materials for various industrial applications (Batibay et al., 2020).
Optoelectronic Applications
Thiazole-based polythiophenes, including derivatives similar to the compound , have been explored for their optoelectronic properties. These studies have unveiled that such compounds can exhibit promising optical and electronic characteristics, making them suitable for applications in organic electronics, including organic light-emitting diodes (OLEDs) and solar cells (Camurlu & Guven, 2015).
properties
IUPAC Name |
N-(3,4-difluorophenyl)-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N3O3S2/c1-28-15-4-2-3-12(7-15)24-19(27)11-30-20-25-14(10-29-20)9-18(26)23-13-5-6-16(21)17(22)8-13/h2-8,10H,9,11H2,1H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKCGUTJGUPBQKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.